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Get Quote

Here is a summary of the key quantitative data for handling ARP-100 in solution, crucial for planning your

experiments.

Parameter Specification Experimental Significance

Molecular Weight 364.42 g/mol [1] [2] Essential for molarity calculations during solution
preparation.

Solubility in DMSO 100 mg/mL (274.41
mM) [1]

A highly concentrated stock solution can be
prepared in DMSO.

Recommended Stock
Concentration

10-25 mg/mL [1] [2] Standard working concentration; requires
sonication for full dissolution [2].

IC₅₀ (MMP-2) 12 nM [1] [2] Confirms high potency; dilute stock solution to
nanomolar range for cellular assays.

IC₅₀ (MMP-9) 0.2 μM [1] [2] Indicates selectivity; use appropriate controls to
distinguish MMP-2 effects.

Frequently Asked Questions (FAQs)

What is the best solvent for preparing an ARP-100 stock solution? High-quality, sterile, and

freshly opened DMSO is the recommended solvent. It can dissolve ARP-100 to concentrations of at
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least 100 mg/mL (274.41 mM) [1]. Using "Hygroscopic DMSO" that has absorbed water can

significantly impact solubility and compound stability [1].

How should I store ARP-100 stock solutions, and what is their shelf life? For long-term stability,

follow these storage conditions [1]:

As a powder: Store at -20°C for up to 3 years.

In solvent (DMSO): Store at -80°C for up to 6 months or at -20°C for 1 month. Always aliquot
stock solutions to avoid repeated freeze-thaw cycles, which can lead to precipitation and

degradation.

My ARP-100 solution has formed crystals/precipitate. What should I do? Precipitation often

occurs when a solution is stored cold or is not properly mixed. Before use, warm the solution to room

temperature and vortex it thoroughly. If precipitate remains, brief sonication in a water bath

sonicator is highly effective for re-dissolving the compound [2].

What formulation can I use for in vivo studies involving ARP-100? For animal studies, you can use

a standard in vivo formulation. One proven protocol is: 10% DMSO + 40% PEG300 + 5% Tween 80

+ 45% Saline. It is critical to add the solvents sequentially and clarify the solution as much as possible

before administration. Sonication is recommended to ensure the compound is fully dissolved [2].

Experimental Protocols

Protocol 1: Preparing a Standard 10 mM DMSO Stock Solution This protocol is adapted from supplier

recommendations [1] [2].

Calculate Mass: Weigh out the desired amount of ARP-100 powder. For example, to make 1 mL of a
10 mM solution, you need 3.64 mg (Molecular Weight: 364.42 g/mol).

Dissolve: Transfer the powder into a vial and add the appropriate volume of pure, anhydrous DMSO.
Sonicate: Cap the vial and sonicate for several minutes to ensure complete dissolution. Vortexing

alone may not be sufficient.
Aliquot and Store: Immediately aliquot the solution into smaller volumes and store at -80°C or -20°C

as indicated above.

Protocol 2: In Vitro Administration for Cell-Based Assays This method describes how to treat cells while

keeping the DMSO concentration low.
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Thaw: Thaw a stock solution aliquot at room temperature. Vortex briefly.

Dilute: Perform serial dilutions of the stock solution into your cell culture medium to achieve the
desired working concentration (e.g., in the nanomolar range). Ensure the final concentration of DMSO

in the cell medium is ≤0.1% to minimize solvent toxicity.
Apply: Add the diluted treatment solution to your cells.

Troubleshooting Workflow

The following diagram outlines a logical process for diagnosing and resolving common precipitation issues

with ARP-100 solutions.
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I hope this structured technical support center provides a solid foundation for your work with ARP-100.

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.

References

1. ARP-100 | MMP-2 Inhibitor [medchemexpress.com]

2. ARP-100 | MMP [targetmol.com]

To cite this document: Smolecule. [ARP-100 Solution Preparation & Stability Guide]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b519372#arp-100-

precipitation-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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